3-(4-Ethoxyphenyl)-6-({[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyridazine

• IUPAC Name: 5-[[6-(4-ethoxyphenyl)pyridazin-3-yl]sulfanylmethyl]-3-thiophen-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C19H16N4O2S2/c1-2-24-14-7-5-13(6-8-14)15-9-10-18(22-21-15)27-12-17-20-19(23-25-17)16-4-3-11-26-16/h3-11H,2,12H2,1H3
• InChI Key: UAZMFFHYPDPNFH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(C=C2)SCC3=NC(=NO3)C4=CC=CS4
• Molecular Formula: C19H16N4O2S2
• Molecular Weight: 396.5 g/mol

Description

The compound “3-(4-Ethoxyphenyl)-6-({[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyridazine” is a complex organic molecule. It contains several functional groups including an ethoxyphenyl group, a thienyl group, an oxadiazol group, and a pyridazine group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the ethoxyphenyl group could be introduced via a Friedel-Crafts alkylation, while the thienyl group could be introduced via a palladium-catalyzed cross-coupling reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several heterocyclic rings. The ethoxyphenyl and thienyl groups are aromatic, meaning they have a cyclic, planar structure with delocalized π electrons.

Chemical Reactions Analysis

The compound could undergo a variety of chemical reactions depending on the conditions. For example, the ethoxy group could be cleaved under acidic conditions to yield a phenol.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, its solubility would depend on the polarity of its functional groups, and its melting and boiling points would depend on the strength of the intermolecular forces present.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research on heterocyclic compounds, such as pyridazines, oxadiazoles, and imidazo[1,2-a]pyridines, involves the synthesis of various derivatives with potential applications in medicinal chemistry and agriculture. For instance, the synthesis of novel thieno[2,3-c]pyridazines has shown antibacterial activities, suggesting their use in developing new antimicrobial agents (Al-Kamali et al., 2014). Similarly, the synthesis of pyridazine derivatives from enaminonitriles indicates their potential for producing compounds with antimicrobial activities (Abdallah et al., 2007).

Herbicidal Activities

Compounds related to the mentioned structure have been explored for their herbicidal activities. For example, novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives have been synthesized and evaluated for their effectiveness against dicotyledonous plants, demonstrating potential applications in agriculture as new herbicides (Xu et al., 2008).

Central Nervous System Activities

Studies on imidazo[1,2-b]pyridazines have explored their central nervous system activities, with some derivatives showing the ability to displace diazepam from rat brain membranes. This suggests potential applications in developing new therapeutics for central nervous system disorders, highlighting the versatility of heterocyclic compounds in drug discovery (Barlin et al., 1988).

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential applications. This could include testing its biological activity, studying its reactivity under various conditions, and investigating its physical and chemical properties.